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Compound of Interest

Compound Name: 4'-Chloroacetophenone

Cat. No.: B041964

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 4'-
Chloroacetophenone (CAS No. 99-91-2), a versatile intermediate in the synthesis of
pharmaceuticals and other fine chemicals.[1] Adherence to the following protocols is crucial for
ensuring the safety of laboratory personnel and the integrity of research.

Chemical and Physical Properties

4'-Chloroacetophenone is a combustible liquid that is colorless to light yellow in appearance.
[1][2] It is insoluble in water but miscible with alcohol and ether.[3][4]

Table 1: Physical and Chemical Properties of 4'-Chloroacetophenone
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Property Value

Molecular Formula CsH-CIO

Molecular Weight 154.59 g/mol

Melting Point 14-18 °C (57-64 °F)[5][6]

Boiling Point 232 °C (450 °F)[2][5][6]

Flash Point 90 °C (194 °F) - closed cup[2][4][6]
Density 1.192 g/mL at 25 °C[4][6]

Vapor Pressure

8 mmHg at 90 °C[4][6]

Water Solubility

111 mg/L at 25 °C (slow decomposition)[4]

Refractive Index

n20/D 1.554[4][6]

Hazard Identification and Toxicological Data

4'-Chloroacetophenone is classified as a hazardous substance.[3] It is harmful if swallowed,

causes skin irritation, and serious eye damage.[7][8] Inhalation may cause respiratory irritation

and can be fatal.[7][9]

Table 2: Toxicological Data for 4'-Chloroacetophenone

Test Species Route Value

LD50 Mouse Oral 1207 mg/kg[3]

LD50 Mouse Intraperitoneal 100 mg/kg[3]
Fathead Minnow

LC50 (Pimephales 33.2 mg/L (96 h)[2]
promelas)
Fathead Minnow

LC50 (Pimephales 51.6 mg/l (96 h)[7]
promelas)
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GHS Hazard Statements:

e H227: Combustible liquid.[5]

H302: Harmful if swallowed.[5][7][8][9]

H315: Causes skin irritation.[7][8][9]

H318: Causes serious eye damage.[7][8]

H330: Fatal if inhaled.[7][9]

H335: May cause respiratory irritation.[5][7]

Experimental Protocols for Safety Assessment

The toxicological data presented are typically determined using standardized experimental
protocols, such as those established by the Organisation for Economic Co-operation and
Development (OECD).

Acute Oral Toxicity (Based on OECD Test Guideline 401,
now superseded)

The determination of the oral LD50 value, while no longer the standard, historically followed
protocols like the now-deleted OECD Test Guideline 401.[9][10] This method involved the
administration of a single dose of the substance to fasted experimental animals (typically
rodents).[10]

Methodology:

e Animal Selection: Healthy, young adult rodents of a single sex are used. If females are used,
they should be nulliparous and non-pregnant.[10]

o Dosage: The test substance is administered orally by gavage in graduated doses to several
groups of animals, with one dose per group.[10]

o Observation: Animals are observed for mortality and clinical signs of toxicity for a set period,
typically 14 days.[10]
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o Data Analysis: The LD50 is statistically calculated as the dose expected to cause death in
50% of the test animals.[10]

Modern alternative methods such as the Fixed Dose Procedure (OECD TG 420), Acute Toxic
Class Method (OECD TG 423), and Up-and-Down Procedure (OECD TG 425) are now used,
which rely on observing clear signs of toxicity rather than death as the primary endpoint and
use fewer animals.

Acute Dermal Irritation/Corrosion (Based on OECD Test
Guideline 404)

This test assesses the potential of a substance to cause localized skin irritation or corrosion.
[11]

Methodology:

Animal Selection: The albino rabbit is the preferred species.[7][8]

o Application: A single dose of the test substance (0.5 mL for liquids or 0.5 g for solids) is
applied to a small area of shaved skin (approximately 6 cm?).[7] An untreated area of skin
serves as a control.[7][8]

o Exposure: The exposure period is typically 4 hours.[4][7]

o Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
specified intervals over a period of up to 14 days.[7][11]

e Scoring: The severity of the skin reactions is graded according to a standardized scoring
system.[2][4]

Acute Eye Irritation/Corrosion (Based on OECD Test
Guideline 405)

This test evaluates the potential of a substance to cause irritation or corrosion to the eyes.[12]

Methodology:
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e Animal Selection: The albino rabbit is the recommended test animal.[5]

o Application: A single dose of the test substance is instilled into the conjunctival sac of one
eye. The other eye remains untreated and serves as a control.[3][5][13]

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for lesions
of the cornea, iris, and conjunctiva.[5] The observation period can extend up to 21 days to
assess the reversibility of any effects.[12]

e Scoring: Ocular reactions are scored using a standardized system to evaluate the degree of
irritation or corrosion.[12][13] The use of topical anesthetics and systemic analgesics is
recommended to minimize animal distress.[3]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure to 4'-
Chloroacetophenone.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[7] Ensure that
eyewash stations and safety showers are readily accessible.[2]

» Skin Protection: Handle with chemical-resistant gloves (e.g., PVC).[3] Wear appropriate
protective clothing, such as a lab coat or overalls, to prevent skin contact.[2][3]

» Respiratory Protection: Use in a well-ventilated area, preferably under a chemical fume
hood.[2] If there is a risk of inhalation, wear a NIOSH/MSHA or European Standard EN 149
approved respirator with a Type A filter for organic gases and vapors.[2][3]

Handling Procedures

» Avoid all personal contact, including inhalation of vapors or mists.[3][7]
e Do not eat, drink, or smoke when using this product.[5][9]

e Wash hands and any exposed skin thoroughly after handling.[2][5]
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o Keep away from open flames, hot surfaces, and sources of ignition.[2][5]

Storage

e Store in a dry, cool, and well-ventilated place.[2][5]
o Keep containers tightly closed and sealed.[2][3][5]

» Store in original containers, which may include glass containers or lined metal cans/drums.

[3]

e Incompatible materials to avoid include strong oxidizing agents and strong bases.[2][3]

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4'-Chloroacetophenone.

First Aid and Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.

First Aid Measures

e Eye Contact: Immediately flush eyes with plenty of running water for at least 15 minutes,
holding eyelids apart. Seek immediate medical attention.[2][3]

» Skin Contact: Immediately remove all contaminated clothing. Flush skin and hair with
running water and soap if available.[3]

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing. If breathing is difficult or has stopped, provide artificial respiration. Seek
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immediate medical attention.[2][3]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a physician or poison
control center immediately.[2][5]

Exposure to
4'-Chloroacetophenone

ngestion

Skin Contact Inhalation Ingestion

/ l \

Flush Eyes with Water Remove Contaminated . Rinse Mouth
for 15 minutes Clothing LA 58 [ ATESAT (Do NOT Induce Vomiting)

Eye Contact

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid decision-making process for exposure incidents.

Fire-Fighting Measures

4'-Chloroacetophenone is a combustible liquid with a slight fire hazard when exposed to heat
or flame.[3]

o Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide.[2][3] Water spray
can be used to cool closed containers.[2]
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e Hazardous Combustion Products: Combustion may produce carbon monoxide, carbon
dioxide, hydrogen chloride gas, and phosgene.[2][3]

» Fire-Fighting Procedures: Wear self-contained breathing apparatus (SCBA) and full
protective gear.[2][3]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation and
wear appropriate PPE.[2]

o Environmental Precautions: Prevent the substance from entering drains or surface water.[2]

» Containment and Cleanup: Remove all sources of ignition.[2] Soak up the spill with an inert
absorbent material and place it in a suitable, closed container for disposal.[2]

Disposal Considerations

Dispose of 4'-Chloroacetophenone and its containers as hazardous waste in accordance with
local, state, and federal regulations.[3] Do not allow wash water from cleaning equipment to
enter drains.[3]

Conclusion

4'-Chloroacetophenone is a valuable chemical intermediate, but it poses significant health
hazards. By understanding its properties and adhering to the safety and handling precautions
outlined in this guide, researchers and drug development professionals can mitigate the risks
and ensure a safe working environment. Always consult the Safety Data Sheet (SDS) for the
most current and detailed information before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Skin Irritation: SkinEthic Skin Irritation Test (SIT) - The Joint Research Centre: EU Science
Hub [joint-research-centre.ec.europa.eu]

. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

. testinglab.com [testinglab.com]

2
3
4
e 5. oecd.org [oecd.org]
6. catalog.labcorp.com [catalog.labcorp.com]
7. oecd.org [oecd.org]
8. oecd.org [oecd.org]
9. oecd.org [oecd.org]
e 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
e 11. nucro-technics.com [nucro-technics.com]
e 12. nucro-technics.com [nucro-technics.com]

e 13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

 To cite this document: BenchChem. [4'-Chloroacetophenone: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041964#4-chloroacetophenone-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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